Cas no 136807-41-5 (6-O-Cinnamoyl Catalpol)

• Product Name: 6-O-Cinnamoyl Catalpol
• CAS No: 136807-41-5
• MF: C₂₄H₂₈O₁₁
• MW: 492.472528457642
• CID: 836754
• PubChem ID: 71307080
• Update Time: 2025-04-19

6-O-Cinnamoyl Catalpol Chemical and Physical Properties

Names and Identifiers

• 6-O-Cinnamoyl Catalpol
• 6-O-CINNAMOYLCATALPO
• [ "" ]
• FS-10318
• Picroside I,(S)
• AKOS037514781
• Q-100345
• [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] (E)-3-phenylprop-2-enoate
• 6-O-Cinnamoylcatalpol
• 136807-41-5
• PicrosideI
• Oxireno[4,5]cyclopenta[1,2-c]pyran, -D-glucopyranoside deriv. Oxireno[4,5]cyclopenta[1,2-c]pyran, -D-glucopyranoside deriv.
• Picroside 1

• MDL： MFCD00017720
• Inchi： 1S/C24H28O11/c25-10-14-17(28)18(29)19(30)23(32-14)34-22-16-13(8-9-31-22)20(21-24(16,11-26)35-21)33-15(27)7-6-12-4-2-1-3-5-12/h1-9,13-14,16-23,25-26,28-30H,10-11H2/b7-6+/t13-,14-,16-,17-,18+,19-,20+,21+,22+,23+,24-/m1/s1
• InChI Key： BSYHSWKTXMTFNF-NTLZGZQOSA-N
• SMILES： O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 492.16316171g/mol
• Monoisotopic Mass: 492.16316171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 739.1±60.0 °C at 760 mmHg
• Flash Point: 253.2±26.4 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

6-O-Cinnamoyl Catalpol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether